![molecular formula C18H22ClN3O2S B6480342 6-ethyl-2-(4-methylbenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride CAS No. 1215817-30-3](/img/structure/B6480342.png)
6-ethyl-2-(4-methylbenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a derivative of thieno[2,3-c]pyridine . Thienopyridines are a class of compounds that contain a pyridine ring fused with a thiophene ring . They have been found to exhibit a variety of biological activities, including antibacterial activity .
Synthesis Analysis
While the specific synthesis process for this compound is not available, thienopyridines are generally synthesized using conventional techniques and characterized by elemental analysis, IR, MS, 1H, and 13C NMR .Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of 6-ethyl-2-(4-methylbenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride, focusing on six unique applications:
Anticancer Activity
Research has shown that derivatives of the thieno[2,3-c]pyridine scaffold, including 6-ethyl-2-(4-methylbenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride, exhibit significant antiproliferative activity against various cancer cell lines. These compounds can inhibit tubulin polymerization, leading to cell cycle arrest in the G2/M phase and inducing apoptosis in cancer cells . This makes them promising candidates for the development of new anticancer therapies.
Antimicrobial Properties
This compound has also been investigated for its potential antimicrobial properties. Studies have indicated that it can act against a range of bacterial and fungal pathogens. The mechanism often involves disrupting the microbial cell membrane or interfering with essential enzymatic processes within the pathogens . This application is particularly valuable in the context of rising antibiotic resistance.
Anti-inflammatory Effects
The anti-inflammatory potential of this compound has been explored in various in vitro and in vivo models. It has been found to inhibit the production of pro-inflammatory cytokines and reduce the expression of inflammatory mediators. This suggests its potential use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease .
Neuroprotective Agents
Research has indicated that this compound may have neuroprotective effects, making it a candidate for treating neurodegenerative diseases like Alzheimer’s and Parkinson’s. It can protect neuronal cells from oxidative stress and apoptosis, potentially slowing the progression of these diseases . This application is particularly significant given the increasing prevalence of neurodegenerative disorders.
Antiviral Activity
There is evidence to suggest that this compound could be effective against certain viral infections. It has been shown to inhibit viral replication and reduce viral load in infected cells. This makes it a potential candidate for developing new antiviral drugs, especially in the face of emerging viral threats .
Cardioprotective Effects
Studies have explored the cardioprotective properties of this compound, particularly its ability to mitigate ischemia-reperfusion injury. It can reduce oxidative stress and inflammation in cardiac tissues, thereby protecting the heart from damage during events such as heart attacks . This application is crucial for improving outcomes in cardiovascular diseases.
Future Directions
properties
IUPAC Name |
6-ethyl-2-[(4-methylbenzoyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21N3O2S.ClH/c1-3-21-9-8-13-14(10-21)24-18(15(13)16(19)22)20-17(23)12-6-4-11(2)5-7-12;/h4-7H,3,8-10H2,1-2H3,(H2,19,22)(H,20,23);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HFCLLSYOJHUTIX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCC2=C(C1)SC(=C2C(=O)N)NC(=O)C3=CC=C(C=C3)C.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22ClN3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-Ethyl-2-(4-methylbenzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.